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Compound of Interest

2-Hydrazino-4,7,8-
Compound Name:
trimethylquinoline

cat. No.: B1299696

Technical Guide: 2-Hydrazino-4,7,8-
trimethylquinoline hydrochloride

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Hydrazino-4,7,8-
trimethylquinoline hydrochloride, including its commercial availability, synthesis protocols,
chemical reactivity, and potential applications based on related compounds.

Compound Overview

2-Hydrazino-4,7,8-trimethylquinoline is a heterocyclic aromatic compound featuring a
quinoline core substituted with a reactive hydrazine group. The hydrochloride salt enhances its
stability and solubility in aqueous media. Its structure makes it a valuable intermediate in
organic synthesis and a candidate for biological screening.

Chemical Properties:
e Molecular Formula: Ci2H1sNs - HCI[1]
e Molecular Weight: 237.73 g/mol [1][2]

e CAS Number: 1367706-26-0 (for hydrochloride); 793727-49-8 (for free base)[3][4]
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Commercial Sources

Direct commercial sources for 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride (CAS

1367706-26-0) are limited. However, the free base, 2-hydrazino-4,7,8-trimethylquinoline

(CAS 793727-49-8), is available from several suppliers and can be converted to the

hydrochloride salt.
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Experimental Protocols
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Synthesis of 2-Hydrazino-4,7,8-trimethylquinoline
hydrochloride

The synthesis of hydrazino-quinolines typically involves the nucleophilic substitution of a
halogenated quinoline with hydrazine. The following protocol is a generalized procedure based
on common synthetic routes for related compounds.[8][9][10]

Workflow for Synthesis
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Caption: Workflow for the synthesis of the target compound.
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Materials:

2-Chloro-4,7,8-trimethylquinoline
Hydrazine hydrate (80-100%)

Ethanol or another suitable alcohol solvent
Ethanolic Hydrochloric Acid (HCI)
Round-bottom flask with reflux condenser

Magnetic stirrer and heating mantle

Procedure:

Hydrazinolysis: In a round-bottom flask, dissolve 2-Chloro-4,7,8-trimethylquinoline in ethanol.
Add an excess of hydrazine hydrate (typically 5-10 equivalents).

Reflux: Heat the mixture to reflux under an inert atmosphere (e.g., nitrogen or argon) and
maintain for 6-12 hours.[8] The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

Isolation of Free Base: After the reaction is complete, allow the mixture to cool to room
temperature. The free base product, 2-hydrazino-4,7,8-trimethylquinoline, may precipitate.
The product can be further precipitated by adding water.

Purification: Collect the solid product by filtration, wash with cold water, and dry under a

vacuum.

Salt Formation: Dissolve the purified free base in a minimal amount of ethanol. Slowly add a
solution of ethanolic HCI dropwise while stirring.

Final Product Isolation: The hydrochloride salt will precipitate. Collect the solid by filtration,
wash with a small amount of cold ethanol or diethyl ether, and dry thoroughly under vacuum
to yield 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride.

General Reactivity: Hydrazone Formation
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The hydrazine group is highly nucleophilic and readily reacts with aldehydes and ketones to
form stable hydrazone derivatives.[2] This reaction is fundamental for creating libraries of
compounds for biological screening.

Reaction Scheme

2-Hydrazino-4,7,8-trimethylquinoline Aldehyde or Ketone
(R-NH-NH2) (R'-C(O)-R"

Acid Catalyst
(e.g., Acetic Acid)

Hydrazone Derivative
(R-NH-N=C(R"R")

Click to download full resolution via product page
Caption: General reaction of the hydrazine moiety to form hydrazones.

Protocol for Hydrazone Synthesis:

Dissolve 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride in a suitable solvent like
ethanol.

¢ Add an equimolar amount of the desired aldehyde or ketone.
e Add a catalytic amount of a weak acid, such as acetic acid, to facilitate the reaction.

 Stir the mixture at room temperature or gently heat for a few hours until the reaction is
complete (monitored by TLC).

» The resulting hydrazone product can be isolated by cooling, filtration, and recrystallization.
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Potential Research Applications and Biological
Activity

While specific biological data for 2-Hydrazino-4,7,8-trimethylquinoline hydrochloride is not
widely published, the broader class of quinoline and hydrazone derivatives has been
extensively studied, suggesting several avenues for research.

o Antimicrobial Agents: Quinoline hydrazide/hydrazone derivatives are known to possess
significant antibacterial activity.[11] Their mechanism can involve targeting essential bacterial
enzymes like DNA gyrase.[11]

» Anticancer Activity: Preliminary research indicates that some quinoline derivatives may
inhibit cancer cell proliferation.[2] The hydrazine moiety can be used to synthesize
hydrazones, which have shown diverse antitumoral activities.[12]

» Kinase Inhibition: The quinoline scaffold is a common feature in kinase inhibitors. A
structurally similar compound was noted to be an ATP-competitive inhibitor, with the
guinoline nitrogen atoms forming key hydrogen bonds in the kinase hinge region.[2] The
hydrazine group could enhance binding affinity through additional hydrogen bonding.[2]

¢ Antioxidant Properties: The presence of the hydrazine group suggests potential antioxidant
and radical-scavenging activity, as seen in other hydrazino-containing compounds.[2][13]

o Anti-HIV Research: Aromatic hydrazones derived from 7-hydrazino-8-hydroxyquinoline have
been studied for their anti-HIV properties, potentially acting as inhibitors of cellular Ku70, a
DNA repair protein.[14]

These potential applications highlight the compound's utility as a scaffold for developing new
therapeutic agents. Experimental validation is required to confirm these activities for this
specific molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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